Cas no 34330-02-4 (6-Quinazolinecarboxylicacid, 1,2,3,4-tetrahydro-4-oxo-2-thioxo-)

• Product name: 6-Quinazolinecarboxylicacid, 1,2,3,4-tetrahydro-4-oxo-2-thioxo-
• CAS No: 34330-02-4
• MF: C₉H₆N₂O₃S
• MW: 222.22054
• CID: 316704
• PubChem ID: 3035182

6-Quinazolinecarboxylicacid, 1,2,3,4-tetrahydro-4-oxo-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxylicacid, 1,2,3,4-tetrahydro-4-oxo-2-thioxo-
• 4-oxo-2-sulfanylidene-1H-quinazoline-6-carboxylic acid
• 1,2,3,4-Tetrahydro-4-oxo-2-thioxoquinazoline-6-carboxylic acid
• 4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-6-carboxylic acid
• SCHEMBL8983968
• 1,2,3,4-TETRAHYDRO-4-OXO-2-THIOXO-6-QUINAZOLINECARBOXYLIC ACID
• EINECS 251-941-0
• 34330-02-4
• NS00029640
• UNII-B3L8RM54QJ
• B3L8RM54QJ
• 6-Quinazolinecarboxylic acid, 1,2,3,4-tetrahydro-4-oxo-2-thioxo-
• 4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-6-carboxylic acid
• DTXSID70187897

• Inchi： InChI=1S/C9H6N2O3S/c12-7-5-3-4(8(13)14)1-2-6(5)10-9(15)11-7/h1-3H,(H,13,14)(H2,10,11,12,15)
• InChI Key： JUEVRDXLTGJBSO-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C(O)=O)C=2)NC(=S)N1

Computed Properties

• Exact Mass: 222.00998
• Monoisotopic Mass: 222.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų
• XLogP3: 0.9

Experimental Properties

• Density: 1.68
• Boiling Point: 530.3°Cat760mmHg
• Flash Point: 274.5°C
• Refractive Index: 1.766
• PSA: 78.43